![molecular formula C10H8ClNO3 B6186251 methyl 6-chloro-2-methylfuro[2,3-b]pyridine-3-carboxylate CAS No. 2694745-09-8](/img/no-structure.png)
methyl 6-chloro-2-methylfuro[2,3-b]pyridine-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions. For instance, “Methyl 6-chloropyridine-3-carboxylate” can be used to synthesize fluoro substituted 6-phenylnicotinamide . It can also be used in the synthesis of retinoid x receptor (RXR) ligands, which have many clinical applications .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-chloro-2-methylfuro[2,3-b]pyridine-3-carboxylate involves the reaction of 2-methylfuro[2,3-b]pyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with methyl alcohol in the presence of a base to yield the desired ester product.", "Starting Materials": [ "2-methylfuro[2,3-b]pyridine-3-carboxylic acid", "Thionyl chloride", "Methyl alcohol", "Base (e.g. triethylamine)" ], "Reaction": [ "Add thionyl chloride to 2-methylfuro[2,3-b]pyridine-3-carboxylic acid and heat under reflux to form the corresponding acid chloride.", "Cool the reaction mixture and add methyl alcohol and a base (e.g. triethylamine).", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool and then dilute with water.", "Extract the product with an organic solvent (e.g. dichloromethane).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the desired ester product." ] } | |
CAS RN |
2694745-09-8 |
Product Name |
methyl 6-chloro-2-methylfuro[2,3-b]pyridine-3-carboxylate |
Molecular Formula |
C10H8ClNO3 |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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